Cas no 1806560-60-0 (2-(2-Bromopropanoyl)-3-(hydroxymethyl)mandelic acid)

• Product Name: 2-(2-Bromopropanoyl)-3-(hydroxymethyl)mandelic acid
• CAS No: 1806560-60-0
• MF: C₁₂H₁₃BrO₅
• MW: 317.132623434067
• CID: 4797070
• Update Time: 2025-10-28

2-(2-Bromopropanoyl)-3-(hydroxymethyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromopropanoyl)-3-(hydroxymethyl)mandelic acid

• Inchi： 1S/C12H13BrO5/c1-6(13)10(15)9-7(5-14)3-2-4-8(9)11(16)12(17)18/h2-4,6,11,14,16H,5H2,1H3,(H,17,18)
• InChI Key： TUSVWNRHMAOSEK-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C(CO)=CC=CC=1C(C(=O)O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 320
• XLogP3: 0.8
• Topological Polar Surface Area: 94.8

Additional information on 2-(2-Bromopropanoyl)-3-(hydroxymethyl)mandelic acid

2-(2-Bromopropanoyl)-3-(hydroxymethyl)mandelic Acid (CAS No. 1806560-60-0): A Comprehensive Overview

The compound 2-(2-Bromopropanoyl)-3-(hydroxymethyl)mandelic acid, identified by the CAS registry number 1806560-60-0, is a structurally complex organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of mandelic acids, which are derivatives of mandelic acid, a naturally occurring alpha-hydroxy acid. The presence of the 2-bromopropanoyl group and the hydroxymethyl substituent introduces unique chemical properties that make this compound a subject of interest in both academic and applied research.

The molecular structure of 2-(2-Bromopropanoyl)-3-(hydroxymethyl)mandelic acid is characterized by a central mandelic acid backbone, with a brominated propanoyl group attached at the second position and a hydroxymethyl group at the third position. This substitution pattern not only enhances the compound's chemical reactivity but also imparts specific functional properties that are exploitable in various contexts. Recent studies have highlighted its potential in areas such as drug design, material science, and biotechnology.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions, including nucleophilic acyl substitution and hydroxylation processes. The introduction of the bromine atom in the propanoyl group is particularly significant, as it can act as a leaving group in subsequent transformations, enabling further functionalization of the molecule. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, with recent advancements leveraging green chemistry principles to minimize environmental impact.

The biological activity of 2-(2-Bromopropanoyl)-3-(hydroxymethyl)mandelic acid has been a focal point of recent investigations. Studies have demonstrated its potential as an inhibitor of certain enzymes, particularly those involved in metabolic pathways. This makes it a promising candidate for drug development targeting conditions such as diabetes and neurodegenerative diseases. Additionally, its ability to form stable complexes with metal ions has led to its exploration as a chelating agent in medical imaging and diagnostic applications.

In the realm of material science, this compound has shown promise as a building block for advanced materials such as polymers and nanoparticles. Its hydroxymethyl group provides sites for polymerization, while the brominated propanoyl group can serve as a cross-linking agent. Recent research has focused on its use in creating biodegradable polymers for sustainable packaging and biomedical applications.

The unique combination of functional groups in 2-(2-Bromopropanoyl)-3-(hydroxymethyl)mandelic acid also lends itself to applications in biotechnology. For instance, it has been utilized as a precursor for bioactive molecules and as a component in enzyme-catalyzed reactions. Its role in enhancing the stability and efficiency of biocatalysts has been extensively studied, with promising results indicating its potential in industrial biotechnology processes.

In conclusion, CAS No. 1806560-60-0, or 2-(2-Bromopropanoyl)-3-(hydroxymethyl)mandelic acid, represents a versatile compound with diverse applications across multiple disciplines. Its structural features, synthetic accessibility, and functional properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its capabilities, this compound is poised to play an increasingly significant role in advancing scientific innovation and technological progress.